Cas no 318511-70-5 (Tert-butyl 2-acetyl-4-oxopentanoate)

• Product Name: Tert-butyl 2-acetyl-4-oxopentanoate
• CAS No: 318511-70-5
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD27937091
• CID: 2948245
• PubChem ID: 101875947
• Update Time: 2025-10-28

Tert-butyl 2-acetyl-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-acetyl-4-oxopentanoate
• 2-Acetyl-4-oxo-pentanoic acid tert-butyl ester
• 2-Acetyl-4-oxopentanoic acid tert-butyl ester
• Tert-butyl 2-acetyl-4-oxopentanoate

• MDL： MFCD27937091
• Inchi： 1S/C11H18O4/c1-7(12)6-9(8(2)13)10(14)15-11(3,4)5/h9H,6H2,1-5H3
• InChI Key： CHAMKNSLGLXNAG-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)=O)CC(C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 273
• XLogP3: 0.6
• Topological Polar Surface Area: 60.4

Additional information on Tert-butyl 2-acetyl-4-oxopentanoate

Tert-butyl 2-acetyl-4-oxopentanoate: A Comprehensive Overview

Tert-butyl 2-acetyl-4-oxopentanoate, also known by its CAS number 318511-70-5, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, plays a pivotal role in various synthetic pathways and has been extensively studied for its potential applications in drug development and material science. The name itself highlights its structural features: the tert-butyl group, the acetyl substituent, and the oxo group at specific positions along the pentanoate backbone.

The tert-butyl group, a common protecting group in organic synthesis, adds stability to the molecule by providing steric hindrance. This feature makes it an ideal candidate for protecting carboxylic acids during complex syntheses. The acetyl group introduces additional functionality, enabling the molecule to participate in various reactions such as nucleophilic acyl substitutions and condensations. The oxo group further enhances its reactivity, making it a valuable intermediate in the construction of more complex molecules.

Recent studies have focused on the application of tert-butyl 2-acetyl-4-oxopentanoate in medicinal chemistry. Researchers have explored its role as a precursor to bioactive compounds with potential therapeutic applications. For instance, this compound has been utilized in the synthesis of analogs of natural products, which are often leads for drug discovery. Its ability to undergo multiple transformations without losing structural integrity makes it a valuable asset in modern drug design.

In addition to its role in drug discovery, tert-butyl 2-acetyl-4-oxopentanoate has also found applications in polymer chemistry. The compound's functional groups allow for controlled polymerization reactions, leading to materials with tailored properties. Recent advancements in controlled radical polymerization techniques have highlighted the potential of this compound as a building block for advanced materials.

The synthesis of tert-butyl 2-acetyl-4-oxopentanoate involves a series of well-established organic reactions. Typically, it is prepared via esterification or acylation reactions, depending on the starting materials and desired stereochemistry. The use of catalytic systems and optimized reaction conditions ensures high yields and purity. These methods have been refined over time, reflecting the continuous progress in synthetic chemistry.

From an environmental standpoint, tert-butyl 2-acetyl-4-oxopentanoate has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. This information is crucial for industries aiming to adopt sustainable practices and minimize their ecological footprint.

In conclusion, tert-butyl 2-acetyl-4-oxopentanoate (CAS No: 318511-70-5) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its structural features make it an invaluable tool in organic synthesis, while its applications span from drug discovery to material science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.